Cas no 1360899-75-7 ((7-chloro-2-methyl-1H-indol-3-yl)methanamine)

• Product Name: (7-chloro-2-methyl-1H-indol-3-yl)methanamine
• CAS No: 1360899-75-7
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6312892
• PubChem ID: 65335825
• Update Time: 2025-06-12

(7-chloro-2-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-chloro-2-methyl-1H-indol-3-yl)methanamine
• 1-(7-Chloro-2-methyl-1h-indol-3-yl)methanamine
• AKOS014671037
• EN300-3077073
• 1360899-75-7
• CS-0245635

• Inchi： 1S/C10H11ClN2/c1-6-8(5-12)7-3-2-4-9(11)10(7)13-6/h2-4,13H,5,12H2,1H3
• InChI Key： ZHPCECGZSYALTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC(C)=C2CN

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (7-chloro-2-methyl-1H-indol-3-yl)methanamine

Comprehensive Overview of (7-chloro-2-methyl-1H-indol-3-yl)methanamine (CAS No. 1360899-75-7)

(7-chloro-2-methyl-1H-indol-3-yl)methanamine, with the CAS number 1360899-75-7, is a specialized indole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-methyl-indole structure, serves as a pivotal intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

The molecular framework of (7-chloro-2-methyl-1H-indol-3-yl)methanamine features a chlorine substituent at the 7-position and a methyl group at the 2-position of the indole ring, enhancing its reactivity and binding affinity. This structural motif is frequently leveraged in the design of small-molecule inhibitors and receptor modulators, addressing growing demand for novel therapeutic agents. Recent studies highlight its role in modulating serotonergic pathways, a hot topic in mental health research, where compounds like this are investigated for their potential to treat anxiety and depression.

In the context of green chemistry and sustainable synthesis, CAS 1360899-75-7 has been evaluated for its compatibility with catalytic methods and solvent-free reactions. These advancements resonate with the global push for eco-friendly pharmaceutical production, a frequently searched topic among chemists and environmental scientists. The compound’s stability under mild conditions further supports its utility in high-throughput screening and combinatorial chemistry, streamlining drug development workflows.

From a commercial perspective, (7-chloro-2-methyl-1H-indol-3-yl)methanamine is cataloged by suppliers as a high-purity reference standard, catering to analytical laboratories and R&D facilities. Its HPLC-grade availability meets stringent quality benchmarks, addressing the need for reliable chemical standards in regulatory compliance. Discussions in online forums often emphasize the importance of batch-to-batch consistency for such compounds, underscoring its relevance in quality control protocols.

Emerging applications of 1360899-75-7 extend to proteomics and metabolomics, where it serves as a scaffold for labeling reagents. This aligns with the rising interest in multi-omics integration, a trending search term in life sciences. Its compatibility with mass spectrometry techniques enhances its utility in biomarker discovery, a field experiencing exponential growth due to advancements in personalized medicine technologies.

Safety profiles and handling guidelines for (7-chloro-2-methyl-1H-indol-3-yl)methanamine adhere to standard laboratory practices, with no significant hazards reported under normal conditions. This positions it favorably compared to more reactive intermediates, a key consideration for researchers prioritizing lab safety and risk mitigation. Such details are often queried in chemical safety databases, reflecting user concerns about workplace safety in scientific settings.

In summary, CAS 1360899-75-7 exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its versatility across therapeutic development, analytical applications, and sustainable synthesis ensures its continued relevance in both academic and industrial spheres. As research into indole-based therapeutics expands, this compound is poised to remain a focal point for scientists addressing unmet medical needs through molecular design.